Cas no 1805431-78-0 (3-(Difluoromethyl)-2-fluoro-6-hydroxy-5-nitropyridine)

3-(Difluoromethyl)-2-fluoro-6-hydroxy-5-nitropyridine is a fluorinated pyridine derivative with a unique substitution pattern, offering versatility in synthetic chemistry applications. The presence of difluoromethyl, fluoro, hydroxy, and nitro functional groups enhances its reactivity, making it a valuable intermediate for pharmaceuticals, agrochemicals, and specialty materials. The electron-withdrawing nitro and fluorine substituents contribute to its stability while enabling selective transformations. The hydroxy group provides a handle for further functionalization, such as etherification or esterification. Its structural features make it particularly useful in the development of bioactive compounds, where fluorination often improves metabolic stability and binding affinity. This compound is suited for researchers seeking a multifunctional building block for heterocyclic synthesis.

3-(Difluoromethyl)-2-fluoro-6-hydroxy-5-nitropyridine structure

1805431-78-0 structure

Product Name:3-(Difluoromethyl)-2-fluoro-6-hydroxy-5-nitropyridine

CAS No:1805431-78-0

MF:C₆H₃F₃N₂O₃

MW:208.094831705093

CID:4881208

Update Time:2025-06-07

3-(Difluoromethyl)-2-fluoro-6-hydroxy-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 3-(Difluoromethyl)-2-fluoro-6-hydroxy-5-nitropyridine
- Inchi： 1S/C6H3F3N2O3/c7-4(8)2-1-3(11(13)14)6(12)10-5(2)9/h1,4H,(H,10,12)
- InChI Key： IHUASPFWEAMYMS-UHFFFAOYSA-N
- SMILES： FC1=C(C(F)F)C=C(C(N1)=O)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 356
XLogP3: 0.7
Topological Polar Surface Area: 74.9

3-(Difluoromethyl)-2-fluoro-6-hydroxy-5-nitropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029037083-250mg	3-(Difluoromethyl)-2-fluoro-6-hydroxy-5-nitropyridine	1805431-78-0	95%	250mg	$931.00	2022-04-01
Alichem	A029037083-500mg	3-(Difluoromethyl)-2-fluoro-6-hydroxy-5-nitropyridine	1805431-78-0	95%	500mg	$1,668.15	2022-04-01
Alichem	A029037083-1g	3-(Difluoromethyl)-2-fluoro-6-hydroxy-5-nitropyridine	1805431-78-0	95%	1g	$2,866.05	2022-04-01